Cas no 2228463-89-4 (1-methyl-3-(4-methylpyridin-2-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(4-methylpyridin-2-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2228463-89-4
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 6422273
• PubChem ID: 165844752
• Update Time: 2025-09-28

1-methyl-3-(4-methylpyridin-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(4-methylpyridin-2-yl)-1H-pyrazole-5-carboxylic acid
• EN300-1817749
• 2228463-89-4

• Inchi： 1S/C11H11N3O2/c1-7-3-4-12-8(5-7)9-6-10(11(15)16)14(2)13-9/h3-6H,1-2H3,(H,15,16)
• InChI Key： MOECFBGBOUIUKS-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=C(C)C=CN=2)=NN1C)=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68Ų

Additional information on 1-methyl-3-(4-methylpyridin-2-yl)-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 1-methyl-3-(4-methylpyridin-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2228463-89-4)

1-methyl-3-(4-methylpyridin-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2228463-89-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrazole-carboxylic acid derivatives, which are known for their versatility in drug discovery and material science. The presence of both pyridine and pyrazole rings in its structure enhances its ability to interact with biological targets, making it a promising candidate for further study.

In recent years, the demand for heterocyclic compounds like 1-methyl-3-(4-methylpyridin-2-yl)-1H-pyrazole-5-carboxylic acid has surged, driven by their role in developing novel therapeutics and functional materials. Researchers are particularly interested in its potential as a building block for kinase inhibitors, a class of drugs that target enzymes involved in cell signaling pathways. This aligns with the growing focus on precision medicine and targeted therapies, which are among the most searched topics in biomedical research today.

The synthesis of 1-methyl-3-(4-methylpyridin-2-yl)-1H-pyrazole-5-carboxylic acid typically involves multi-step organic reactions, including condensation and cyclization processes. Its CAS No. 2228463-89-4 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. The compound's molecular weight and solubility properties are critical for its formulation in various applications, another area of frequent inquiry among chemists and formulators.

From an industrial perspective, 1-methyl-3-(4-methylpyridin-2-yl)-1H-pyrazole-5-carboxylic acid is valued for its potential in crop protection formulations. The agrochemical sector is actively exploring pyrazole derivatives for their herbicidal and fungicidal activities, addressing global concerns about food security and sustainable agriculture. These topics are highly relevant in current discussions, as evidenced by their prominence in search engine trends and academic publications.

Quality control and analytical characterization of CAS No. 2228463-89-4 are essential for ensuring its suitability in high-value applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently searched by professionals seeking reliable protocols for compound analysis, reflecting the compound's importance in rigorous scientific workflows.

In conclusion, 1-methyl-3-(4-methylpyridin-2-yl)-1H-pyrazole-5-carboxylic acid represents a compelling example of how heterocyclic chemistry continues to drive innovation across multiple disciplines. Its combination of pharmacological potential and agrochemical utility positions it as a compound of enduring interest, particularly in an era where molecular design and green chemistry dominate scientific discourse. As research progresses, this compound is likely to remain a focal point for both academic and industrial investigations.